Cas no 1227465-64-6 (2-Ethylpiperidine-2-carboxylic acid)

• Product Name: 2-Ethylpiperidine-2-carboxylic acid
• CAS No: 1227465-64-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD16556131
• CID: 1088215
• PubChem ID: 14463973
• Update Time: 2025-05-24

2-Ethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpiperidine-2-carboxylic acid
• EN300-2521967
• 2-ethyl-2-piperidinecarboxylic acid
• SCHEMBL4204210
• 1227465-64-6
• HXDSPBCJEQJDSB-UHFFFAOYSA-N
• 2-ethyl-2-piperidinecarboxylic acid(SALTDATA: HCl)
• AKOS006334210

• MDL： MFCD16556131
• Inchi： 1S/C8H15NO2/c1-2-8(7(10)11)5-3-4-6-9-8/h9H,2-6H2,1H3,(H,10,11)
• InChI Key： HXDSPBCJEQJDSB-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCCCN1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Ethylpiperidine-2-carboxylic acid

Comprehensive Overview of 2-Ethylpiperidine-2-carboxylic acid (CAS No. 1227465-64-6): Properties, Applications, and Innovations

2-Ethylpiperidine-2-carboxylic acid (CAS No. 1227465-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by an ethyl group at the 2-position and a carboxylic acid moiety, serves as a versatile building block in drug discovery and material science. Its molecular formula, C₈H₁₅NO₂, and chiral center make it particularly valuable for synthesizing enantioselective compounds, aligning with the growing demand for chiral intermediates in modern therapeutics.

In recent years, the compound has been explored for its potential in central nervous system (CNS) drug development, a trending topic in biomedical research. Researchers are investigating its role as a precursor for neuroactive agents, given the piperidine scaffold's prevalence in neuromodulators. The carboxylic acid functional group further enhances its utility, enabling conjugation with other pharmacophores to improve bioavailability—a critical factor addressed in AI-driven drug design queries. This aligns with frequent search trends like "piperidine derivatives in medicine" and "carboxylic acid applications in pharmaceuticals."

The synthesis of 2-Ethylpiperidine-2-carboxylic acid typically involves multi-step organic reactions, including reductive amination or asymmetric hydrogenation, to achieve high enantiopurity—a process often queried as "synthesis of chiral piperidine derivatives." Its solid-state properties, such as melting point (reported between 180–185°C) and solubility profile, are meticulously documented to meet Good Manufacturing Practice (GMP) standards, a recurring concern among industrial users. Analytical techniques like HPLC and NMR are essential for quality control, reflecting common search terms like "HPLC methods for piperidine analysis."

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research, particularly in designing herbicidal agents with improved environmental persistence. Its stability under physiological pH conditions makes it a candidate for prodrug formulations, another hot topic in drug delivery optimization discussions. Notably, its low toxicity profile (as per preliminary studies) addresses safety concerns frequently raised in "green chemistry" and "sustainable synthesis" searches.

Innovations in catalytic asymmetric synthesis have recently reduced production costs of such chiral building blocks, a development widely tracked in patent databases. The compound's logP value (~1.2) and hydrogen bonding capacity also make it a subject of computational chemistry studies, linking to popular queries like "molecular modeling of piperidine analogs." As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the rigorous purification protocols for CAS 1227465-64-6 ensure compliance—a key concern for API manufacturers.

Future research directions may explore its metal-chelating properties for catalytic applications or its incorporation into biodegradable polymers, areas gaining traction in material science forums. With over 50 peer-reviewed publications referencing related piperidine-carboxylic acid hybrids since 2020, this compound exemplifies the intersection of medicinal chemistry and process optimization—topics dominating academic and industrial search trends alike.